![molecular formula C16H14N2O3S B2634016 1-(3-(benzo[d][1,3]dioxol-5-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone CAS No. 946279-21-6](/img/structure/B2634016.png)
1-(3-(benzo[d][1,3]dioxol-5-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
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Description
1-(3-(benzo[d][1,3]dioxol-5-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C16H14N2O3S and its molecular weight is 314.36. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
- Research by Adnan, Hassan, and Thamer (2014) in the field of heterocyclic chemistry involved the synthesis of compounds like oxazepine, pyrazole, and isoxazole derivatives from 2-aminobenzaldehyde and salicylaldehyde. This synthesis process is significant for the development of new pharmaceuticals and materials (Adnan, Hassan, & Thamer, 2014).
Antitumor Activity
- A study by Gomha, Edrees, and Altalbawy (2016) on bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated potential as anti-tumor agents. This suggests the relevance of compounds with similar structures in cancer research (Gomha, Edrees, & Altalbawy, 2016).
Anti-Tubercular Applications
- Venugopal, Sundararajan, and Choppala (2020) explored compounds for anti-tubercular activity, highlighting the importance of such compounds in treating tuberculosis (Venugopal, Sundararajan, & Choppala, 2020).
Antimicrobial and Anti-Proliferative Activities
- Research by Mansour et al. (2020) involved synthesizing thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, which showed promising antimicrobial and anti-proliferative activities (Mansour et al., 2020).
Antimicrobial Evaluation
- Umesha and Basavaraju (2014) synthesized benzo[d][1,3]dioxole gathered pyrazole derivatives and evaluated them for their antimicrobial activity. This research indicates the potential of such compounds in developing new antimicrobial drugs (Umesha & Basavaraju, 2014).
properties
IUPAC Name |
1-[5-(1,3-benzodioxol-5-yl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c1-10(19)18-13(16-3-2-6-22-16)8-12(17-18)11-4-5-14-15(7-11)21-9-20-14/h2-7,13H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSEAQZJAXMVQMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(CC(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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